2-Fluoro-4-iodo-5-methoxypyridine
Overview
Description
2-Fluoro-4-iodo-5-methoxypyridine is a chemical compound with the molecular formula C6H5FINO . It has a molecular weight of 253.01 . It is a powder in physical form .
Molecular Structure Analysis
The InChI code for 2-Fluoro-4-iodo-5-methoxypyridine is 1S/C6H5FINO/c1-10-5-3-9-6 (7)2-4 (5)8/h2-3H,1H3 . This indicates the molecular structure of the compound.Scientific Research Applications
Synthesis and Structural Studies
Pyridine Derivatives Synthesis : 2-Fluoro-4-iodo-5-methoxypyridine is involved in the synthesis of various pyridine nucleosides, which have potential applications in the field of medicinal chemistry. For instance, it is used in the preparation of 5-fluoro-3-deazacytosine and 5-fluoro-2′-deoxy-3-deazacytidine, which are analogs of nucleosides like cytosine and uracil (Nesnow & Heidelberger, 1975).
Deprotometalation Studies : Research has explored the deprotometalation of methoxy- and fluoro-pyridines, including derivatives like 2-Fluoro-4-iodo-5-methoxypyridine. This process is crucial for understanding the regioselectivity and CH acidities in pyridine compounds, which is valuable for designing targeted synthetic pathways in pharmaceutical research (Hedidi et al., 2016).
Fluorinated Heterocyclic Compounds Synthesis : The compound is also used in the synthesis of fluorinated heterocyclic compounds. For instance, 4-fluoro-2-pyridone, an analog of uracil, is synthesized from 2-fluoro-4-iodo-5-methoxypyridine, indicating its role in creating analogs of biologically significant molecules (Leznoff et al., 1985).
Biochemical and Pharmacological Applications
Antiproliferative Activity in Melanoma Cells : N-arylated pyridine derivatives, synthesized using compounds like 2-Fluoro-4-iodo-5-methoxypyridine, have been evaluated for their antiproliferative activity against melanoma cells. This research contributes to the understanding of these compounds' potential in cancer treatment (Hedidi et al., 2016).
Synthesis of Bioactive Molecules : The compound is utilized in the synthesis of various bioactive molecules like fluoropyrrolidine derivatives, which are significant in medicinal chemistry, particularly as dipeptidyl peptidase IV inhibitors (Singh & Umemoto, 2011).
Environmental and Analytical Applications
- Electrochemical Treatment of Wastewater : Research has demonstrated the use of 2-Fluoro-4-iodo-5-methoxypyridine in the electrochemical treatment of anticancer drugs wastewater. This highlights its role in environmental chemistry and pollution control (Zhang et al., 2016).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that this compound is used in suzuki–miyaura cross-coupling reactions , which are widely applied transition metal catalysed carbon–carbon bond forming reactions . The target in these reactions is the creation of a new carbon–carbon bond.
Mode of Action
In Suzuki–Miyaura cross-coupling reactions, 2-Fluoro-4-iodo-5-methoxypyridine would interact with a boron reagent under the influence of a palladium catalyst . The reaction involves two key steps: oxidative addition and transmetalation . In the oxidative addition step, the palladium catalyst forms a new bond with the 2-Fluoro-4-iodo-5-methoxypyridine molecule. In the transmetalation step, a group is transferred from the boron reagent to the palladium .
Biochemical Pathways
As a reagent in suzuki–miyaura cross-coupling reactions, it contributes to the formation of new carbon–carbon bonds, which can lead to the synthesis of complex organic compounds .
Result of Action
The result of the action of 2-Fluoro-4-iodo-5-methoxypyridine in a Suzuki–Miyaura cross-coupling reaction is the formation of a new carbon–carbon bond . This can lead to the synthesis of a wide range of organic compounds, depending on the other reagents used in the reaction.
properties
IUPAC Name |
2-fluoro-4-iodo-5-methoxypyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5FINO/c1-10-5-3-9-6(7)2-4(5)8/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONSQWOUQJIZGEL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(C=C1I)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5FINO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1227516-18-8 | |
Record name | 2-fluoro-4-iodo-5-methoxypyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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